Cas no 916263-17-7 (1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-)
916263-17-7 structure
Product Name:1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-
CAS No:916263-17-7
MF:C12H19NO2
MW:209.2847635746
CID:797083
PubChem ID:21964030
Update Time:2025-04-19
1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-
- tert-butyl 2-prop-2-ynylpyrrolidine-1-carboxylate
- AB65607
- tert-Butyl-2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
- FT-0712749
- A844005
- TERT-BUTYL 2-(PROP-2-YNYL)PYRROLIDINE-1-CARBOXYLATE
- 916263-17-7
- tert-butyl 2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
- JGDWMYNRMVUNMO-UHFFFAOYSA-N
- 1194059-30-7
- SCHEMBL140556
- tert-Butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
- DTXSID20620885
- EN300-1881396
- 1-Pyrrolidinecarboxylic acid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H19NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3
- InChI Key: JGDWMYNRMVUNMO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1CC#C)=O
Computed Properties
- Exact Mass: 209.142
- Monoisotopic Mass: 209.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.2
1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
916263-17-7 (1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-) Related Products
- 255864-58-5(Tert-butyl 2-ethynylpiperidine-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk